Cas no 1261980-64-6 (3-(2,5-Dimethoxyphenyl)-4-fluorobenzoic acid)

3-(2,5-Dimethoxyphenyl)-4-fluorobenzoic acid is a fluorinated benzoic acid derivative featuring a dimethoxyphenyl substituent, which enhances its utility in synthetic organic chemistry and pharmaceutical research. The presence of both electron-donating methoxy groups and an electron-withdrawing fluorine atom on the aromatic ring system imparts unique electronic properties, making it a valuable intermediate for designing complex molecules. Its structural features facilitate applications in medicinal chemistry, particularly in the development of bioactive compounds. The compound's high purity and well-defined reactivity profile ensure consistent performance in coupling reactions and other transformations. Its stability under standard laboratory conditions further supports its use in multi-step synthetic routes.

3-(2,5-Dimethoxyphenyl)-4-fluorobenzoic acid structure

1261980-64-6 structure

Product Name:3-(2,5-Dimethoxyphenyl)-4-fluorobenzoic acid

CAS No:1261980-64-6

MF:C₁₅H₁₃FO₄

MW:276.259728193283

MDL:MFCD18321351

CID:2621554

PubChem ID:53227234

Update Time:2025-05-28

3-(2,5-Dimethoxyphenyl)-4-fluorobenzoic acid Chemical and Physical Properties

Names and Identifiers

- 3-(2,5-Dimethoxyphenyl)-4-fluorobenzoic acid, 95%
- DTXSID20690821
- 1261980-64-6
- 6-Fluoro-2',5'-dimethoxy[1,1'-biphenyl]-3-carboxylic acid
- 3-(2,5-DIMETHOXYPHENYL)-4-FLUOROBENZOIC ACID
- MFCD18321351
- 3-(2,5-Dimethoxyphenyl)-4-fluorobenzoic acid
- MDL： MFCD18321351
- Inchi： 1S/C15H13FO4/c1-19-10-4-6-14(20-2)12(8-10)11-7-9(15(17)18)3-5-13(11)16/h3-8H,1-2H3,(H,17,18)
- InChI Key： QQHYNRATBOSKAP-UHFFFAOYSA-N
- SMILES： FC1=CC=C(C(=O)O)C=C1C1C=C(C=CC=1OC)OC

Computed Properties

Exact Mass: 276.07978705Da
Monoisotopic Mass: 276.07978705Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 20
Rotatable Bond Count: 4
Complexity: 336
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.1
Topological Polar Surface Area: 55.8Å²

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Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
abcr	AB328572-5 g	3-(2,5-Dimethoxyphenyl)-4-fluorobenzoic acid, 95%; .	1261980-64-6	95%	5g	€1159.00	2023-04-26
abcr	AB328572-5g	3-(2,5-Dimethoxyphenyl)-4-fluorobenzoic acid, 95%; .	1261980-64-6	95%	5g	€1159.00	2025-04-21